Betulinic acid gly deriv.
Betulinic acid gly deriv.
Betulinic glycine amide is a pentacyclic triterpenoid and derivative of betulinic acid. It has been used as a precursor in the synthesis of betulinic acid derivatives with anticancer and antiviral activity.
Brand Name:
Vulcanchem
CAS No.:
174740-40-0
VCID:
VC20902664
InChI:
InChI=1S/C32H51NO4/c1-19(2)20-10-15-32(27(37)33-18-25(35)36)17-16-30(6)21(26(20)32)8-9-23-29(5)13-12-24(34)28(3,4)22(29)11-14-31(23,30)7/h20-24,26,34H,1,8-18H2,2-7H3,(H,33,37)(H,35,36)/t20-,21+,22-,23+,24-,26+,29-,30+,31+,32-/m0/s1
SMILES:
CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C(=O)NCC(=O)O
Molecular Formula:
C32H51NO4
Molecular Weight:
513.8 g/mol
Betulinic acid gly deriv.
CAS No.: 174740-40-0
Cat. No.: VC20902664
Molecular Formula: C32H51NO4
Molecular Weight: 513.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Betulinic glycine amide is a pentacyclic triterpenoid and derivative of betulinic acid. It has been used as a precursor in the synthesis of betulinic acid derivatives with anticancer and antiviral activity. |
|---|---|
| CAS No. | 174740-40-0 |
| Molecular Formula | C32H51NO4 |
| Molecular Weight | 513.8 g/mol |
| IUPAC Name | 2-[[(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carbonyl]amino]acetic acid |
| Standard InChI | InChI=1S/C32H51NO4/c1-19(2)20-10-15-32(27(37)33-18-25(35)36)17-16-30(6)21(26(20)32)8-9-23-29(5)13-12-24(34)28(3,4)22(29)11-14-31(23,30)7/h20-24,26,34H,1,8-18H2,2-7H3,(H,33,37)(H,35,36)/t20-,21+,22-,23+,24-,26+,29-,30+,31+,32-/m0/s1 |
| Standard InChI Key | NHZWWMLZMGWNPU-ZZJQNEBHSA-N |
| Isomeric SMILES | CC(=C)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)O)C)C(=O)NCC(=O)O |
| SMILES | CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C(=O)NCC(=O)O |
| Canonical SMILES | CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C(=O)NCC(=O)O |
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